Cas no 306736-27-6 (4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 306736-27-6
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 5923462
• PubChem ID: 1191189
• Update Time: 2025-06-30

4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 306736-27-6
• F1015-0395
• Z28298958
• Oprea1_215479
• 4-(AZEPANE-1-SULFONYL)-N-[4-(3,4-DIMETHYLPHENYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• AKOS001013826
• 4-(azepan-1-ylsulfonyl)-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• 4-(azepan-1-ylsulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C24H27N3O3S2/c1-17-7-8-20(15-18(17)2)22-16-31-24(25-22)26-23(28)19-9-11-21(12-10-19)32(29,30)27-13-5-3-4-6-14-27/h7-12,15-16H,3-6,13-14H2,1-2H3,(H,25,26,28)
• InChI Key： CXFWRJNMXIPROM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(C)=C(C)C=2)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Additional information on 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide

4-(Azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide: A Comprehensive Overview

The compound 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide, identified by the CAS number 306736-27-6, represents a significant advancement in the field of heterocyclic chemistry and drug design. This molecule is a complex structure that integrates a benzamide core with a sulfonyl azepane group and a substituted thiazole moiety. Its unique architecture makes it a promising candidate for various applications in pharmaceuticals and materials science.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have highlighted the importance of using microwave-assisted synthesis techniques to optimize reaction conditions, thereby enhancing yield and purity. The incorporation of the azepane sulfonyl group introduces significant steric and electronic effects, which are critical for modulating the compound's biological activity. Researchers have demonstrated that these effects can be fine-tuned by varying the substituents on the thiazole ring, leading to compounds with enhanced selectivity and potency.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Preclinical studies have shown that 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. This makes it a strong candidate for the development of anti-inflammatory drugs. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating conditions where targeted delivery is crucial.

The structural versatility of this compound also extends to its application in materials science. Recent research has explored its use as a precursor in the synthesis of advanced polymers and nanomaterials. The thiazole moiety, in particular, has been shown to enhance the thermal stability and mechanical properties of polymer composites. This dual functionality—simultaneously serving as a drug candidate and a building block for advanced materials—underscores the compound's significance in contemporary chemical research.

In terms of pharmacokinetics, studies have revealed that 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide has favorable absorption profiles in preclinical models. Its ability to resist enzymatic degradation suggests a long half-life, which is advantageous for drug delivery systems requiring sustained release. However, further investigations are needed to fully understand its metabolism and excretion pathways in humans.

The development of this compound has also been influenced by advancements in computational chemistry. Molecular docking studies have provided insights into its binding affinities with various therapeutic targets, enabling researchers to design more effective analogs. These computational tools have significantly accelerated the drug discovery process by predicting potential interactions before experimental validation.

In conclusion, 4-(azepane-1-sulfonyl)-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide stands at the forefront of chemical innovation due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both pharmaceutical development and materials science.